Cas no 854497-49-7 ((S)-2-methyl-N-[(1E)-(pyridin-3-yl)methylidene]propane-2-sulfinamide)

• Product Name: (S)-2-methyl-N-[(1E)-(pyridin-3-yl)methylidene]propane-2-sulfinamide
• CAS No: 854497-49-7
• MDL: MFCD18781437
• CID: 4660564
• Update Time: 2025-10-29

(S)-2-methyl-N-[(1E)-(pyridin-3-yl)methylidene]propane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-methyl-N-[(1E)-(pyridin-3-yl)methylidene]propane-2-sulfinamide

• MDL： MFCD18781437

Additional information on (S)-2-methyl-N-[(1E)-(pyridin-3-yl)methylidene]propane-2-sulfinamide

(S)-2-Methyl-N-[(1E)-(Pyridin-3-yl)methylidene]Propane-2-Sulfinamide: A Comprehensive Overview

The compound with CAS No. 854497-49-7, commonly referred to as (S)-2-methyl-N-[(1E)-(pyridin-3-yl)methylidene]propane-2-sulfinamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a sulfinamide group with a pyridine moiety, creating a molecule with potential applications in drug design and catalysis.

Recent studies have highlighted the importance of sulfinamides in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, making them valuable in the design of bioactive molecules. The pyridin-3-yl group, on the other hand, is known for its aromatic stability and ability to participate in π–π interactions, which can enhance the molecule's pharmacokinetic properties.

One of the most exciting developments involving this compound is its role in asymmetric catalysis. Researchers have demonstrated that (S)-2-methyl-N-[(1E)-(pyridin-3-yl)methylidene]propane-2-sulfinamide can serve as an effective chiral ligand in enantioselective reactions, particularly in the synthesis of complex organic molecules. This application underscores the compound's potential in the development of novel therapeutic agents.

In addition to its catalytic applications, this compound has shown promise in biological systems. Studies have indicated that it exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug discovery efforts. The (S)-configuration of the molecule is particularly significant, as it may influence the compound's stereochemical interactions with biological targets.

The synthesis of (S)-2-methyl-N-[(1E)-(pyridin-3-yl)methylidene]propane-2-sulfinamide involves a multi-step process that includes the formation of the sulfinamide group and subsequent coupling with the pyridine derivative. Recent advancements in asymmetric synthesis techniques have made it possible to achieve high enantiomeric excess in the preparation of this compound, further enhancing its utility in research and development.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including NMR and IR spectroscopy. These studies have provided valuable insights into its molecular structure and conformational preferences, which are critical for understanding its reactivity and biological activity.

In conclusion, (S)-2-methyl-N-[(1E)-(pyridin-3-yl)methylidene]propane-2-sulfinamide represents a compelling example of how structural complexity can lead to functional diversity in organic compounds. Its applications span from catalysis to drug discovery, and ongoing research continues to uncover new potentials for this versatile molecule.